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Quantitative Comparison of Attractiveness

The table below summarizes key experimental data on the field longevity and attractiveness of fresh liquid

Trimedlure versus aged solid plugs, based on a study that tested plugs weathered for up to 12 weeks [1] [2].

Lure Type & Weathering Relative Attractiveness (Male Remaining Trimedlure
Status Duration Medfly Captures) Content
Fresh Liquid N/A (Fresh) Baseline (100%) N/A

(2 mL)

Fresh Plug (2 N/A (Fresh) As effective as fresh liquid ~249

9)

Aged Plug (2 < 6 weeks As effective as fresh lures [1] Not specified
9)

Aged Plug (2 8 - 12 weeks Significantly reduced catch [1] <0.49g/[1]

g)

Aged Plug (3 6 weeks As attractive as fresh lures [1] Not specified
9)
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Lure Type & Weathering Relative Attractiveness (Male Remaining Trimedlure
Status Duration Medfly Captures) Content

Aged Plug (3 8 - 10 weeks More effective than 2 g plugs at Not specified

g) these intervals [1]

Detailed Experimental Protocols

The data in the table above primarily comes from a controlled field study. Here is a breakdown of the key

methodological details [1] [2]:

e Study Sites: A citrus orchard in Florida, USA, and a coffee field in Hawaii, USA.
¢ Insect Subjects: In Florida, approximately 40,000 sterile, marked male Medflies were released for
each weathering interval test. In Hawaii, wild male Medfly populations were studied.
¢ Lure Treatments:
o Florida Trial: Compared three treatments: 2 mL fresh liquid Trimedlure, 2 g fresh plugs, and 2
g plugs aged for 1, 2, 4, 6, 8, 10, or 12 weeks.
o Hawaii Trial: Compared fresh 2 g or 3 g plugs with plugs of the same weights weathered for 6,
8, or 10 weeks.
e Trapping Method: Jackson traps (white delta-shaped traps with a sticky insert) were used. The lures
were placed in a perforated plastic basket suspended inside the trap.
e Data Collection: For each weathering interval, a single release of male flies was performed. Trap
captures were counted and compared against the baseline set by the fresh liquid Trimedlure.

To help visualize the workflow of the primary Florida study, the following diagram outlines the experimental

procedure:
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Key Factors Influencing Efficacy

When comparing these products, consider these factors that significantly impact their performance:

e Weathering Duration is Critical: The core finding is that 2 g plugs remain fully effective for 6
weeks but show significantly reduced attractiveness after 8 weeks of field aging [1]. This supports the
common practice of replacing plugs every 6-8 weeks in surveillance programs.

¢ Plug Size Matters: For longer replacement intervals, 3 g plugs are a better choice than 2 g plugs.

Research shows that 3 g plugs maintain superior attractiveness compared to 2 g plugs at 8 and 10
weeks of weathering [1].

© 2026 Smolecule. All rights reserved. 3/5 Tech Support


https://www.smolecule.com/products/s576064?utm_src=pdf-body-img
https://bioone.org/journals/florida-entomologist/volume-101/issue-3/024.101.0322/Field-Longevity-and-Attractiveness-of-Trimedlure-Plugs-to-Male-Ceratitis/10.1653/024.101.0322.full
https://bioone.org/journals/florida-entomologist/volume-101/issue-3/024.101.0322/Field-Longevity-and-Attractiveness-of-Trimedlure-Plugs-to-Male-Ceratitis/10.1653/024.101.0322.full
https://www.smolecule.com/products/s576064?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

e Environmental Conditions: Trapping efficacy is highly dependent on ambient conditions. Higher
temperatures increase the evaporation rate of the lure, which can shorten its effective field
longevity [3] [4]. Furthermore, traps placed on host plants (e.g., citrus trees) often have higher
recapture rates than those on non-host plants [3].

Conclusion for Product Selection

For your comparison guide, the key evidence-based takeaways are:

¢ Short-term programs (<6 weeks): Both fresh liquid and 2 g plugs are equally effective.

¢ Standard monitoring (6-8 week cycles): 2 g polymeric plugs are the optimal choice, offering a
good balance of performance and cost without needing replacement.

e Extended monitoring (>8 weeks): 3 g polymeric plugs are recommended, as they maintain
effectiveness longer than the standard 2 g plugs.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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